4-(2-Cyanoacetyl)Benzonitrile
Cat. No. B1590223
CAS No.:
71292-11-0
M. Wt: 170.17 g/mol
InChI Key: HFABIHFBLNTOOW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08232269B2
Procedure details
A solution of acetonitrile (9.22 mL, 176 mmol) in tetrahydrofuran (320 mL) was added to sodium hydride (60% dispersion in mineral oil) (11.80 g, 294 mmol). This mixture was stirred at room temperature for 15 minutes, and then 4-Cyano-benzoic acid methyl ester (23.70 g, 147 mmol) was added. The reaction mixture was stirred at 60° C. for 2 hours, And then quenched onto an aqueous solution of hydrochloric acid (2M, 500 mL), and extracted with ethyl acetate (3×500 mL). The combined organic extracts were washed with brine (500 mL), dried over magnesium sulphate, filtered and evaporated under reduced pressure. This residue was triturated with 20% ethyl acetate in heptane to give the title compound as a solid (23.17 g, 93%). ESCI MS m/z 169 [M−H]−
Name
Yield
93%
Identifiers
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REACTION_CXSMILES
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[C:1](#[N:3])[CH3:2].[H-].[Na+].C[O:7][C:8](=O)[C:9]1[CH:14]=[CH:13][C:12]([C:15]#[N:16])=[CH:11][CH:10]=1>O1CCCC1>[C:1]([CH2:2][C:8]([C:9]1[CH:14]=[CH:13][C:12]([C:15]#[N:16])=[CH:11][CH:10]=1)=[O:7])#[N:3] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
|
9.22 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)#N
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|
Name
|
|
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Quantity
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11.8 g
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Type
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reactant
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Smiles
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[H-].[Na+]
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Name
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|
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Quantity
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320 mL
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|
Type
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solvent
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Smiles
|
O1CCCC1
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Step Two
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Name
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|
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Quantity
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23.7 g
|
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Type
|
reactant
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Smiles
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COC(C1=CC=C(C=C1)C#N)=O
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
|
This mixture was stirred at room temperature for 15 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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The reaction mixture was stirred at 60° C. for 2 hours
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Duration
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2 h
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CUSTOM
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Type
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CUSTOM
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Details
|
quenched onto an aqueous solution of hydrochloric acid (2M, 500 mL)
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate (3×500 mL)
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WASH
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Type
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WASH
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Details
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The combined organic extracts were washed with brine (500 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over magnesium sulphate
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CUSTOM
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Type
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CUSTOM
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|
Details
|
evaporated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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|
Details
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This residue was triturated with 20% ethyl acetate in heptane
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Outcomes
Product
Details
Reaction Time |
15 min |
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Name
|
|
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Type
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product
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|
Smiles
|
C(#N)CC(=O)C1=CC=C(C#N)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 23.17 g | |
| YIELD: PERCENTYIELD | 93% | |
| YIELD: CALCULATEDPERCENTYIELD | 92.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
